Cas no 1820966-51-5 ((2-(4,4-Difluoropiperidin-1-yl)pyrimidin-5-yl)boronic acid)

(2-(4,4-Difluoropiperidin-1-yl)pyrimidin-5-yl)boronic acid is a boronic acid derivative featuring a difluoropiperidine-substituted pyrimidine core. This compound is primarily utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The presence of the difluoropiperidine moiety enhances metabolic stability and bioavailability in pharmaceutical applications, while the boronic acid group facilitates efficient coupling with aryl halides under mild conditions. Its high purity and well-defined reactivity make it valuable in medicinal chemistry for constructing drug-like scaffolds. The compound is typically handled under inert conditions due to the sensitivity of the boronic acid functionality to protodeboronation.

(2-(4,4-Difluoropiperidin-1-yl)pyrimidin-5-yl)boronic acid structure

1820966-51-5 structure

Product Name:(2-(4,4-Difluoropiperidin-1-yl)pyrimidin-5-yl)boronic acid

CAS No:1820966-51-5

MF:C₉H₁₂BF₂N₃O₂

MW:243.018288612366

CID:3164166

PubChem ID:75201254

Update Time:2025-05-28

(2-(4,4-Difluoropiperidin-1-yl)pyrimidin-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (2-(4,4-Difluoropiperidin-1-yl)pyrimidin-5-yl)boronic acid
- 1820966-51-5
- Boronic acid, B-[2-(4,4-difluoro-1-piperidinyl)-5-pyrimidinyl]-
- JNZKLRAPVLOTCM-UHFFFAOYSA-N
- CS-29523
- (2-(4,4-Difluoropiperidin-1-yl)pyrimidin-5-yl)boronicacid
- Inchi： 1S/C9H12BF2N3O2/c11-9(12)1-3-15(4-2-9)8-13-5-7(6-14-8)10(16)17/h5-6,16-17H,1-4H2
- InChI Key： JNZKLRAPVLOTCM-UHFFFAOYSA-N
- SMILES： FC1(CCN(C2N=CC(B(O)O)=CN=2)CC1)F

Computed Properties

Exact Mass: 243.0990631Da
Monoisotopic Mass: 243.0990631Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 69.5Å²

(2-(4,4-Difluoropiperidin-1-yl)pyrimidin-5-yl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM212197-1g	(2-(4,4-Difluoropiperidin-1-yl)pyrimidin-5-yl)boronic acid	1820966-51-5	95+%	1g	$937	2021-08-04
Chemenu	CM212197-1g	(2-(4,4-Difluoropiperidin-1-yl)pyrimidin-5-yl)boronic acid	1820966-51-5	95%+	1g	$928	2023-03-05
Alichem	A089001087-1g	(2-(4,4-Difluoropiperidin-1-yl)pyrimidin-5-yl)boronic acid	1820966-51-5	95%	1g	$999.60	2023-09-02